Cas no 101066-61-9 (2-Chloroisonicotinaldehyde)

2-Chloroisonicotinaldehyde structure
2-Chloroisonicotinaldehyde structure
Product Name:2-Chloroisonicotinaldehyde
CAS No:101066-61-9
MF:C6H4ClNO
MW:141.555060386658
MDL:MFCD06651557
CID:62201
PubChem ID:2762994
Update Time:2025-09-24

2-Chloroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chloroisonicotinaldehyde
    • 2-CHLOROPYRIDINE-4-CARBOXALDEHYDE
    • 2-CHLOROPYRIDINE-3-CARBOXALDEHYDE
    • 2-CHLOROPYRIDINE-4-CARBALDEHYDE
    • 2-CHLORO-PYRIDIN-3-CARBALDEHYDE
    • 2-CHLORO-4-FORMYLPYRIDINE
    • CHLORO-2-FORMYL-3-PYRIDINE
    • BUTTPARK 154\50-03
    • 2-Chloro-4-pyridinecarboxaldehyde
    • 2-CHLORONICOTINALDEHYDE
    • 2-Chloro-pyridine-4-carbaldehyde
    • TIMTEC-BB SBB004156
    • 2-Chloroisonicotinal
    • 2-Chloronicotinealdehyde
    • 2-chloropyridin-4-carbaldehyde
    • 2-Chloroisonicotinaldehyde 97%
    • 2-Chloro4-pyridinecarboxaldehyde
    • HY-W010309
    • CS-W011025
    • FT-0646837
    • AC-6346
    • 2-Chloro-4-pyridinecarboxaldehyde, 97%
    • 2 -chloro-4-pyridinecarboxaldehyde
    • BB 0261867
    • UFPOSTQMFOYHJI-UHFFFAOYSA-N
    • 6-chloroisonicotinaldehyde
    • J-508743
    • A26587
    • EN300-156103
    • DTXSID90376645
    • SY025970
    • 4-PYRIDINECARBOXALDEHYDE, 2-CHLORO-
    • C2723
    • 2Z-0705
    • PB21899
    • W-204397
    • MFCD06651557
    • FT-0646836
    • SCHEMBL39750
    • 2-Chloro-4-pyridinecarboxaldehyde, technical, >=90%
    • 2-chloro-pyridine-4-carboxaldehyde
    • AM20050608
    • AKOS005070018
    • 101066-61-9
    • STL554400
    • DB-032306
    • BBL100606
    • MDL: MFCD06651557
    • Inchi: 1S/C6H4ClNO/c7-6-3-5(4-9)1-2-8-6/h1-4H
    • InChI Key: UFPOSTQMFOYHJI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=O)C=CN=1

Computed Properties

  • Exact Mass: 140.99800
  • Monoisotopic Mass: 140.9981414 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Molecular Weight: 141.55
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.332
  • Melting Point: 47.0 to 51.0 deg-C
  • Boiling Point: 243.4±20.0 °C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.592
  • PSA: 29.96000
  • LogP: 1.54750
  • Sensitiveness: Air Sensitive

2-Chloroisonicotinaldehyde Security Information

2-Chloroisonicotinaldehyde Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Chloroisonicotinaldehyde Production Method

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